Cas no 1621-56-3 (7-Methoxyisoflavone)

7-Methoxyisoflavone Properties

Names and Identifiers

• 7-Methoxy-3-phenyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one,7-methoxy-3-phenyl-
• 7-Methoxyisoflavone
• 3-Phenyl-7-methoxy-4H-1-benzopyran-4-one
• 7-Methoxy-3-phenyl-4H-1-benzopyran-4-one
• AURORA 15641
• HMS1413J15
• CHEMBL563919
• FT-0687709
• HMS2269J15
• F0196-0030
• s1323
• SMR000387026
• AKOS002183364
• CS-0040252
• Oprea1_055125
• DTXSID00348530
• SR-01000416961
• IFLab1_000565
• AB00129147-15
• AMY33327
• CHEBI:12257
• 7-methoxyisoflavone
• HY-N6631
• NCGC00142583-01
• EU-0036440
• SR-01000416961-1
• SR-01000416961-2
• Q27089390
• CCG-47937
• 1621-56-3
• MFCD00181416
• MS-23560
• Cambridge id 5141113
• F87153
• InChI=1/C16H12O3/c1-18-12-7-8-13-15(9-12)19-10-14(16(13)17)11-5-3-2-4-6-11/h2-10H,1H
• 7-methoxy-3-phenylchromen-4-one
• SCHEMBL762092
• IECSQLKWZBEUGA-UHFFFAOYSA-N
• IDI1_008784
• Z57070681
• MLS001049012
• 7-methoxy-3-phenyl-chromen-4-one
• AC-542/21092023
• DTXCID30299602
• AG-669/02979025
• 7-methoxy-3-phenyl-4H-1-benzopyran-4-one
• DB-350839
• 4H-1-benzopyran-4-one, 7-methoxy-3-phenyl-
• STK893154
• 7-methoxy-3-phenyl-4H-chromen-4-one
• 7-METHOXYISOFLAVONE
• +Expand

• MDL： MFCD00181416
• InChIKey： IECSQLKWZBEUGA-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O3/c1-18-12-7-8-13-15(9-12)19-10-14(16(13)17)11-5-3-2-4-6-11/h2-10H,1H3
• SMILES： O=C1C(C2=CC=CC=C2)=COC3=CC(OC)=CC=C13

Computed Properties

• Exact Mass: 252.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.078644241g/mol
• Heavy Atom Count: 19
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• Melting Point: 156-158 ºC
• Density: 1.240